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Compound of Interest

Compound Name: Tbuxphos PD G3

Cat. No.: B1381005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the third-generation Buchwald precatalyst,

tBuXPhos Pd G3. It details its chemical structure, physical and chemical properties, and its

critical role in modern synthetic chemistry, particularly in the formation of carbon-carbon (C-C)

and carbon-heteroatom (C-X) bonds. This document also includes detailed experimental

protocols for its synthesis and application in cross-coupling reactions, alongside key

characterization data.

Core Structure and Properties
tBuXPhos Pd G3, systematically named [(2-Di-tert-butylphosphino-2′,4′,6′-triisopropyl-1,1′-

biphenyl)-2-(2′-amino-1,1′-biphenyl)] palladium(II) methanesulfonate, is a highly efficient and

versatile palladium precatalyst.[1] As a third-generation (G3) Buchwald precatalyst, it offers

significant advantages over earlier iterations, including higher stability, lower required catalyst

loadings, and faster reaction times.[1][2][3][4][5][6]

The structure features a palladium center coordinated to the bulky and electron-rich tBuXPhos

ligand and a deprotonated 2-aminobiphenyl fragment. The methanesulfonate anion, a key

feature of G3 precatalysts, enhances both solubility and stability.[2] This precatalyst is designed

for efficient in-situ activation to the active Pd(0) species, which is essential for initiating the

catalytic cycle in a variety of cross-coupling reactions.[2]
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tBuXPhos Pd G3 is an air- and moisture-stable, dark grey or yellow crystalline powder.[3][4][7]

It exhibits high solubility in a broad range of common organic solvents, a characteristic that

contributes to its versatility in various reaction conditions.[2][3][4][5] The compound is also

thermally stable, allowing for a wider operational temperature range in chemical syntheses.[2]

[3][4][5]

Table 1: General Properties of tBuXPhos Pd G3

Property Value References

CAS Number 1447963-75-8 [1][2][8][9]

Molecular Formula C₄₂H₅₈NO₃PPdS [1][3][4][8]

Molecular Weight 794.37 g/mol [1][8]

Appearance
Dark grey/yellow crystalline

powder
[3][4][7]

Melting Point 130-140 °C [1][7]

Solubility

Highly soluble in a wide range

of common organic solvents;

insoluble in water.

[2][3][4][5][7]

Stability
Air, moisture, and thermally

stable.
[1][2][3][4][5][8]

Spectroscopic Data for Quality Control
Nuclear Magnetic Resonance (NMR) spectroscopy is a critical tool for ensuring the purity and

integrity of tBuXPhos Pd G3.[1] Analysis of ¹H and ³¹P NMR spectra allows for the

identification and quantification of impurities, residual solvents, and unreacted starting

materials.[1]

Table 2: Key NMR Spectroscopic Data for tBuXPhos Pd G3
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Nucleus Solvent
Chemical Shift
(δ)

Characteristic References

³¹P NMR - 36–63 ppm

A single sharp

signal indicates a

pure product.

[2]

¹H NMR DMSO-d₆ 6.8–7.5 ppm
Aromatic

protons.
[2]

¹H NMR DMSO-d₆ 5.2 ppm

NH₂ protons of

the 2-

aminobiphenyl

fragment.

[2]

Synthesis and Mechanism
The synthesis of tBuXPhos Pd G3 is a multi-step process designed to produce a highly pure

and reactive precatalyst.[1] The general synthetic route involves the formation of a palladacycle

dimer, which then reacts with the tBuXPhos ligand.[2]

Synthetic Pathway
The synthesis can be logically broken down into the following key transformations:

Caption: Synthetic pathway for tBuXPhos Pd G3.

Experimental Protocol: Synthesis of tBuXPhos Pd G3
The following is a representative protocol for the synthesis of tBuXPhos Pd G3, adapted from

procedures for analogous third-generation Buchwald precatalysts.[2]

Step 1: Formation of 2-Ammoniumbiphenyl Mesylate

In a suitable reaction vessel, dissolve 2-aminobiphenyl in a minimal amount of a suitable

organic solvent (e.g., dichloromethane).

Cool the solution in an ice bath.
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Slowly add one equivalent of methanesulfonic acid dropwise with stirring.

Continue stirring for 1-2 hours, allowing the salt to precipitate.

Collect the precipitate by filtration, wash with cold solvent, and dry under vacuum.

Step 2: Formation of the Palladacycle Dimer, [Pd(ABP)(OMs)]₂

Combine the 2-ammoniumbiphenyl mesylate salt and palladium(II) acetate in a flask under

an inert atmosphere.

Add a suitable solvent (e.g., toluene) and heat the mixture with stirring.

Monitor the reaction for the formation of the dimeric palladacycle.

Upon completion, cool the reaction mixture and isolate the product, which may precipitate or

be obtained after solvent removal.

Step 3: Formation of tBuXPhos Pd G3

Under an inert atmosphere, dissolve the palladacycle dimer in an appropriate solvent such

as THF or dichloromethane.[2]

In a separate flask, dissolve two equivalents of the tBuXPhos ligand in the same solvent.

Slowly add the ligand solution to the palladacycle dimer solution at room temperature.

Stir the reaction mixture for several hours until the reaction is complete, which can be

monitored by ³¹P NMR for the disappearance of the free phosphine signal.[2]

Isolate the tBuXPhos Pd G3 product by precipitation or crystallization, followed by filtration,

washing with a non-polar solvent, and drying under vacuum.

Catalytic Cycle
tBuXPhos Pd G3 serves as a precatalyst that, upon activation, enters a well-established

catalytic cycle for cross-coupling reactions. The bulky and electron-donating tBuXPhos ligand is

crucial for the efficiency of each step in the cycle.[2]
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Caption: Generalized catalytic cycle for cross-coupling reactions.

The key steps are:

Activation: The precatalyst is activated in situ by a base, leading to the formation of the

active L-Pd(0) species.[2]

Oxidative Addition: The aryl halide (Ar-X) adds to the L-Pd(0) complex.

Transmetalation: The organic group (R') from an organometallic reagent (R'-M) is transferred

to the palladium center.

Reductive Elimination: The two coupled organic fragments (Ar-R') are eliminated,

regenerating the L-Pd(0) catalyst.

Applications in Cross-Coupling Reactions
tBuXPhos Pd G3 is a highly effective catalyst for a wide range of palladium-catalyzed cross-

coupling reactions, which are fundamental transformations in the synthesis of pharmaceuticals,

agrochemicals, and advanced materials.[1][2]

Table 3: Major Applications of tBuXPhos Pd G3
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Reaction Type Description References

Buchwald-Hartwig Amination

Formation of C-N bonds by

coupling aryl halides with

amines.

[1][3][4][5]

Suzuki-Miyaura Coupling

Formation of C-C bonds by

coupling aryl halides with

boronic acids or esters.

[1]

Heck Reaction

Formation of C-C bonds by

coupling aryl halides with

alkenes.

[1]

Negishi Coupling

Formation of C-C bonds by

coupling aryl halides with

organozinc reagents.

[1]

Sonogashira Coupling

Formation of C-C bonds by

coupling aryl halides with

terminal alkynes.

[1]

Stille Coupling

Formation of C-C bonds by

coupling aryl halides with

organotin reagents.

[1]

Hiyama Coupling

Formation of C-C bonds by

coupling aryl halides with

organosilicon reagents.

[1]

Cyanation
Introduction of a cyano group

onto an aromatic ring.
[3][4][5]

α-Arylation of Esters
Formation of a C-C bond at the

α-position of an ester.
[3][4][5]

Experimental Protocol: Buchwald-Hartwig Amination
The following is a general procedure for a Buchwald-Hartwig amination reaction using

tBuXPhos Pd G3. Reaction conditions should be optimized for specific substrates.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.nbinno.com/article/other-catalysts/science-behind-tbuxphos-pd-g3-quality-control-applications-qw
https://pubmed.ncbi.nlm.nih.gov/34207506/
https://pdfs.semanticscholar.org/1fff/27c025d5f5391e1bf00fad449b440c410a1f.pdf
https://www.rsc.org/suppdata/c8/dt/c8dt00119g/c8dt00119g1.pdf
https://www.nbinno.com/article/other-catalysts/science-behind-tbuxphos-pd-g3-quality-control-applications-qw
https://www.nbinno.com/article/other-catalysts/science-behind-tbuxphos-pd-g3-quality-control-applications-qw
https://www.nbinno.com/article/other-catalysts/science-behind-tbuxphos-pd-g3-quality-control-applications-qw
https://www.nbinno.com/article/other-catalysts/science-behind-tbuxphos-pd-g3-quality-control-applications-qw
https://www.nbinno.com/article/other-catalysts/science-behind-tbuxphos-pd-g3-quality-control-applications-qw
https://www.nbinno.com/article/other-catalysts/science-behind-tbuxphos-pd-g3-quality-control-applications-qw
https://pubmed.ncbi.nlm.nih.gov/34207506/
https://pdfs.semanticscholar.org/1fff/27c025d5f5391e1bf00fad449b440c410a1f.pdf
https://www.rsc.org/suppdata/c8/dt/c8dt00119g/c8dt00119g1.pdf
https://pubmed.ncbi.nlm.nih.gov/34207506/
https://pdfs.semanticscholar.org/1fff/27c025d5f5391e1bf00fad449b440c410a1f.pdf
https://www.rsc.org/suppdata/c8/dt/c8dt00119g/c8dt00119g1.pdf
https://www.benchchem.com/product/b1381005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1381005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for a Typical Buchwald-Hartwig Amination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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